5-(4-bromophenyl)-1-(2-furylmethyl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C23H18BrNO5
• Molecular Weight: 468.3 g/mol
• IUPAC Name: (4Z)-5-(4-bromophenyl)-1-(furan-2-ylmethyl)-4-[hydroxy-(4-methoxyphenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C23H18BrNO5/c1-29-17-10-6-15(7-11-17)21(26)19-20(14-4-8-16(24)9-5-14)25(23(28)22(19)27)13-18-3-2-12-30-18/h2-12,20,26H,13H2,1H3/b21-19-
• InChI Key: XCIUAQWYOOZZND-VZCXRCSSSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CC3=CC=CO3)C4=CC=C(C=C4)Br)/O
• SMILES: COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CC=CO3)C4=CC=C(C=C4)Br)O

Description

5-(4-bromophenyl)-1-(2-furylmethyl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has attracted significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of pyrrolidine-2,5-dione and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)-1-(2-furylmethyl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, studies have suggested that this compound acts by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound exhibits potent anti-cancer and anti-inflammatory activity. Additionally, this compound has been found to exhibit antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-bromophenyl)-1-(2-furylmethyl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying cancer cell growth and proliferation. Additionally, this compound exhibits anti-inflammatory and antioxidant activity, making it a potential candidate for the treatment of various diseases. However, one of the main limitations of using this compound in lab experiments is its high cost and limited availability.

Future Directions

There are several future directions for the use of 5-(4-bromophenyl)-1-(2-furylmethyl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one in scientific research. One potential direction is the development of this compound as a potential anti-cancer drug. Additionally, this compound could be further studied for its anti-inflammatory and antioxidant activity and its potential use in the treatment of various diseases. Finally, further studies could be conducted to elucidate the mechanism of action of this compound and to optimize its synthesis for higher yield and purity.

Synthesis Methods

The synthesis of 5-(4-bromophenyl)-1-(2-furylmethyl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 4-bromoaniline, furfural, and 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then subjected to a series of reactions involving oxidation, reduction, and cyclization to yield the final product. The synthesis of this compound has been reported in several scientific journals, and the procedure has been optimized for high yield and purity.

Scientific Research Applications

5-(4-bromophenyl)-1-(2-furylmethyl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has been found to exhibit various scientific research applications. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.